Cas no 316810-08-9 (Benzoic acid, 4-cyano-2-ethoxy-)

• Product name: Benzoic acid, 4-cyano-2-ethoxy-
• CAS No: 316810-08-9
• MF: C₁₀H₉NO₃
• MW: 191.18336
• CID: 1448415
• PubChem ID: 22675038

Benzoic acid, 4-cyano-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-cyano-2-ethoxy-
• 2-ethoxy-4-cyanobenzoic acid
• 4-cyano-2-ethoxybenzoic acid
• DB-206007
• SCHEMBL1546549
• HITJHKFIMRWIDL-UHFFFAOYSA-N
• 316810-08-9

• MDL： MFCD20639207
• Inchi： InChI=1S/C10H9NO3/c1-2-14-9-5-7(6-11)3-4-8(9)10(12)13/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： HITJHKFIMRWIDL-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=CC(=C1)C#N)C(=O)O

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.32